3-(8-chloro-4H-thieno[3,2-c]chromen-2-yl)-1-(4-fluorophenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(8-chloro-4H-thieno[3,2-c]chromen-2-yl)-1-(4-fluorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C20H12ClFO2S/c21-14-3-8-19-17(10-14)20-13(11-24-19)9-16(25-20)6-7-18(23)12-1-4-15(22)5-2-12/h1-10H,11H2/b7-6+
• InChI Key: YTEQLCWNHLNPOF-VOTSOKGWSA-N
• Canonical SMILES: C1C2=C(C3=C(O1)C=CC(=C3)Cl)SC(=C2)C=CC(=O)C4=CC=C(C=C4)F
• Isomeric SMILES: C1C2=C(C3=C(O1)C=CC(=C3)Cl)SC(=C2)/C=C/C(=O)C4=CC=C(C=C4)F
• Molecular Formula: C20H12ClFO2S
• Molecular Weight: 370.8 g/mol

Description

3-(8-chloro-4H-thieno[3,2-c]chromen-2-yl)-1-(4-fluorophenyl)prop-2-en-1-one, also known as CTCP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. CTCP is a heterocyclic compound that contains a thieno[3,2-c]chromene ring system and a prop-2-en-1-one moiety.

Scientific Research Applications

Antitumor Activity

A key application of compounds related to 3-(8-chloro-4H-thieno[3,2-c]chromen-2-yl)-1-(4-fluorophenyl)prop-2-en-1-one is in the field of antitumor research. Derivatives of 1H-thieno[2,3-c]chromen-4(2H)-one, synthesized through Knoevenagel condensation, have shown promising activity against various cancer cell lines. For instance, specific derivatives exhibited moderate to good activity against A549, BGC-823, HCT116, and MDA-MB-453 cancer cell lines (Yu et al., 2017).

Green Synthesis Approaches

In the realm of environmentally friendly chemistry, there have been developments in the green synthesis of thieno[2,3-c]xanthen-6-ones. This involves the photoirradiation of 3-(prop-2-ynyloxy)-2-(thiophen-3-yl)-4H-chromen-4-ones, showcasing a green route leveraging photochemical reactions (Jindal et al., 2014).

Photoreactions and Novel Synthesis Methods

Innovative photoreactions have been explored for creating complex chemical structures. For example, 5-(Thiophen-3-yl)pyrano[2,3-c]chromen-2(3H)-ones were synthesized using photoinduced intramolecular coupling in 3-(prop-2-ynyloxy)-2-(thiophen-3-yl)-4H-chromen-4-ones. This demonstrates the utility of photochemical processes in synthesizing intricate molecules (Jindal et al., 2014).

Synthesis and Biological Activities

Other research has focused on modifying the formyl group of 4H-thieno[3,2-c]chromene-2-carbaldehyde to explore its biological activities, such as antiulcer properties. This research demonstrates the potential for these compounds in pharmaceutical applications (Bogza et al., 2015).

DNA-Dependent Protein Kinase Inhibitors

Compounds like 8-(dibenzo[b,d]thiophen-4-yl)-2-morpholin-4-yl-4H-chromen-4-one and its derivatives have been evaluated as inhibitors of DNA-dependent protein kinase, showing potential for cancer treatment (Rodríguez-Arístegui et al., 2011).

Antimicrobial Agents

Novel 3-(2-(5-(2-chloroquinolin-3-yl)-3-substituted phenyl-4,5-dihydro-1H-pyrazol-1-yl)thiazol-4-yl)-6-H/halo-2H-chromen-2-ones have been synthesized and evaluated as antimicrobial agents. This research underscores the potential of these compounds in combating microbial infections (Ansari & Khan, 2017).

Fluorescent Dyes and Covert Marking Pigments

Compounds in this chemical family have also been explored for their optical properties, making them suitable for use as fluorescent dyes and covert marking pigments. This application extends the utility of these compounds beyond pharmaceuticals to materials science (Teimouri, 2011).